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Compound of Interest

Compound Name:
1-Bromo-4-(tert-

butylsulfanyl)benzene

Cat. No.: B1272083 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-4-(tert-butylsulfanyl)benzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Bromo-4-(tert-butylsulfanyl)benzene (CAS No. 25752-90-3).

Adherence to these guidelines is critical for ensuring laboratory safety and regulatory

compliance.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-Bromo-4-(tert-
butylsulfanyl)benzene is provided below.

Property Value

CAS Number 25752-90-3

Molecular Formula C₁₀H₁₃BrS

Molecular Weight 245.18 g/mol
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Hazard Identification and Precautionary Measures
While a specific Safety Data Sheet (SDS) with comprehensive toxicological data for 1-Bromo-
4-(tert-butylsulfanyl)benzene is not readily available, data from structurally similar

compounds such as 1-Bromo-4-tert-butylbenzene suggests that this chemical should be

handled with care. The primary hazards are anticipated to be:

Skin Irritation: May cause skin irritation upon contact.[1][2][3]

Eye Irritation: May cause serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1][2]

Harmful if Swallowed: May be harmful if ingested.

Based on these potential hazards, the following GHS precautionary statements should be

observed:
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER/doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362+P364
Take off contaminated clothing and wash it

before reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.[1][2]
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A comprehensive personal protective equipment strategy is essential to minimize exposure.

The following PPE is mandatory when handling 1-Bromo-4-(tert-butylsulfanyl)benzene:

PPE Category Item
Specifications and
Recommendations

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles

conforming to EN 166 (EU) or

NIOSH (US) standards are

required. A face shield should

be worn over goggles when

there is a risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[4] Always

inspect gloves for integrity

before use. For prolonged or

frequent contact, gloves with a

higher protection class

(breakthrough time > 240

minutes) should be used.[2]

Discard and replace gloves

immediately after

contamination.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and fully

fastened.

Respiratory Protection Respirator

Work should be conducted in a

well-ventilated area or a

chemical fume hood. If

ventilation is inadequate or if

there is a risk of aerosol

generation, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

should be used.
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Operational Plan: Step-by-Step Handling Procedure
The following workflow ensures a systematic and safe approach to handling 1-Bromo-4-(tert-
butylsulfanyl)benzene in a laboratory setting.
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Preparation

Handling

Post-Procedure

Waste Disposal

Don Appropriate PPE

Verify Fume Hood Functionality

Assemble All Necessary Equipment and Reagents

Prepare Spill Kit

Carefully Transfer Chemical

Perform Experimental Procedure

Decontaminate Glassware and Surfaces

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly

Segregate Halogenated Organic Waste

Label Waste Container Clearly

Store Waste in a Designated, Secure Area

Arrange for Professional Disposal
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Caption: Workflow for the safe handling and disposal of 1-Bromo-4-(tert-
butylsulfanyl)benzene.

Disposal Plan
Proper disposal of 1-Bromo-4-(tert-butylsulfanyl)benzene and its containers is crucial to

prevent environmental contamination and comply with regulations.

Waste Classification: This compound should be treated as a halogenated organic hazardous

waste.

Containerization:

Use a designated, clearly labeled, and chemically compatible waste container.

The label must include "Hazardous Waste" and the full chemical name: "1-Bromo-4-(tert-
butylsulfanyl)benzene". Do not use abbreviations.

Segregation:

Do not mix with non-halogenated organic waste.

Do not mix with aqueous waste, acids, or bases.

Spill Residues: Any absorbent materials used to clean up spills of this chemical should also

be disposed of as hazardous waste in the same designated container.

Final Disposal:

All waste must be disposed of through a licensed hazardous waste disposal service.[1][2]

Incineration at a licensed facility is a common disposal method for brominated

compounds.

Do not dispose of this chemical down the drain.[5]

By implementing these safety and handling protocols, researchers can minimize the risks

associated with 1-Bromo-4-(tert-butylsulfanyl)benzene and ensure a safe and compliant
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laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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